Cas no 845548-14-3 (Phenol, 2-(4-chloro-5,6,7,8-tetrahydro-7-methyl-2-quinazolinyl)-)

Phenol, 2-(4-chloro-5,6,7,8-tetrahydro-7-methyl-2-quinazolinyl)- structure
845548-14-3 structure
Product name:Phenol, 2-(4-chloro-5,6,7,8-tetrahydro-7-methyl-2-quinazolinyl)-
CAS No:845548-14-3
MF:C15H15ClN2O
MW:274.745402574539
CID:2139675

Phenol, 2-(4-chloro-5,6,7,8-tetrahydro-7-methyl-2-quinazolinyl)- Chemical and Physical Properties

Names and Identifiers

    • 2-(4-chloro-7-methyl-5,6,7,8-tetrahydroquinazolin-2-yl)-phenol
    • CID 136036874
    • Phenol, 2-(4-chloro-5,6,7,8-tetrahydro-7-methyl-2-quinazolinyl)-
    • Inchi: 1S/C15H15ClN2O/c1-9-6-7-10-12(8-9)17-15(18-14(10)16)11-4-2-3-5-13(11)19/h2-5,9,19H,6-8H2,1H3
    • InChI Key: TZBNNXIRLGEWBA-UHFFFAOYSA-N
    • SMILES: ClC1=C2C(CC(C)CC2)=NC(C2C=CC=CC=2O)=N1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 1
  • Complexity: 315
  • Topological Polar Surface Area: 46

Experimental Properties

  • Density: 1.258±0.06 g/cm3(Predicted)
  • Boiling Point: 353.5±42.0 °C(Predicted)
  • pka: 8.28±0.35(Predicted)

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